Cas no 885456-98-4 ((2E)-2-Cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid)

• Product Name: (2E)-2-Cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid
• CAS No: 885456-98-4
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• CID: 5696283
• PubChem ID: 5931276
• Update Time: 2025-06-09

(2E)-2-Cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• CS-0343777
• EN300-00136
• AKOS000121957
• (e)-2-Cyano-3-(4-(difluoromethoxy)phenyl)acrylic acid
• (2E)-2-CYANO-3-[4-(DIFLUOROMETHOXY)PHENYL]PROP-2-ENOICACID
• 885456-98-4
• (2E)-2-CYANO-3-[4-(DIFLUOROMETHOXY)PHENYL]PROP-2-ENOIC ACID
• (2E)-2-Cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid

• Inchi： 1S/C11H7F2NO3/c12-11(13)17-9-3-1-7(2-4-9)5-8(6-14)10(15)16/h1-5,11H,(H,15,16)/b8-5+
• InChI Key： BBUHYYKEHFISLK-VMPITWQZSA-N
• SMILES： FC(OC1C=CC(/C=C(\C#N)/C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 239.03939941g/mol
• Monoisotopic Mass: 239.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3Ų

Additional information on (2E)-2-Cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid

Comprehensive Overview of (2E)-2-Cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid (CAS No. 885456-98-4)

The compound (2E)-2-Cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid (CAS No. 885456-98-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group and a difluoromethoxy phenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its α,β-unsaturated carbonyl system can interact with biological targets.

In recent years, the demand for fluorinated compounds like (2E)-2-Cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where fluorination is a key strategy to improve drug efficacy. The compound's CAS No. 885456-98-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, (2E)-2-Cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid serves as a versatile building block. Its electron-withdrawing cyano group and conjugated double bond facilitate various reactions, including Michael additions and cyclizations. These properties are exploited in the development of small-molecule inhibitors and covalent modifiers, which are hot topics in cancer research and enzyme modulation.

The agrochemical industry also benefits from derivatives of CAS No. 885456-98-4, as fluorinated compounds often exhibit superior pest control properties. With increasing global focus on sustainable agriculture, researchers are exploring eco-friendly variants of such molecules. This ties into broader discussions about green chemistry and the reduction of environmental impact in chemical synthesis.

Analytical characterization of (2E)-2-Cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The precise control of stereochemistry and impurity profiles is critical, as highlighted in recent ICH guidelines for drug development.

In summary, (2E)-2-Cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid (CAS No. 885456-98-4) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug design to crop protection—underscore the importance of structural optimization in addressing contemporary challenges. As scientific inquiries into fluorine chemistry and bioactive intermediates continue to rise, this compound will likely remain a focal point in interdisciplinary research.